(2S)-2-(4-cyanophenyl)-2-hydroxyacetic acid
Overview
Description
(2S)-2-(4-cyanophenyl)-2-hydroxyacetic acid, also known as 4-cyano-2-hydroxybenzoic acid (CHBA), is an important organic compound found in a variety of natural products. It is widely used in scientific research and in the production of pharmaceuticals, agrochemicals, and other industrial products. CHBA is a versatile building block for the synthesis of many compounds and is known for its unique properties, such as its low toxicity and high solubility in various solvents. In
Scientific Research Applications
CHBA has a wide range of scientific research applications. It is commonly used as a starting material for the synthesis of other compounds, such as (2S)-2-(4-cyanophenyl)-2-hydroxyacetic aciddroxybenzaldehyde and (2S)-2-(4-cyanophenyl)-2-hydroxyacetic aciddroxybenzoic anhydride. CHBA is also used as a reagent in the synthesis of various heterocyclic compounds, such as pyridine and quinoline derivatives. In addition, CHBA is used in the synthesis of pharmaceuticals, agrochemicals, and other industrial products. It is also used as a reagent in the synthesis of dyes and pigments, as well as in the synthesis of photoluminescent materials.
Mechanism of Action
The exact mechanism of action of CHBA is not fully understood. However, it is believed that the compound acts as a proton acceptor, which means that it can bind to and stabilize a protonated molecule. This allows CHBA to act as a catalyst in a variety of chemical reactions. In addition, CHBA has been shown to interact with a variety of enzymes, which suggests that it may also act as an enzyme inhibitor.
Biochemical and Physiological Effects
CHBA has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that CHBA can inhibit the growth of certain bacteria, including Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. In addition, CHBA has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to reduce the activity of certain enzymes, such as phospholipase A2 and cyclooxygenase.
Advantages and Limitations for Lab Experiments
CHBA has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize in large quantities. In addition, it is highly soluble in many solvents, making it easy to work with. However, CHBA does have some limitations. It is a relatively reactive compound, and it can react with certain compounds, such as amines, to form unstable products. In addition, CHBA is a relatively toxic compound, and it should be handled with care.
Future Directions
There are a number of potential future directions for CHBA research. One potential area of research is the development of new synthesis methods for CHBA and its derivatives. In addition, further research is needed to investigate the biochemical and physiological effects of CHBA, as well as its potential applications in the pharmaceutical, agrochemical, and industrial sectors. Finally, further research is needed to understand the exact mechanism of action of CHBA and its potential as an enzyme inhibitor.
Synthesis Methods
CHBA can be synthesized by a variety of methods. The most commonly used method is the acid-catalyzed condensation of 4-cyanophenol and glyoxylic acid. This method involves the reaction of 4-cyanophenol with glyoxylic acid in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is typically carried out at temperatures between 80-100°C, and the resulting product is a white solid that can be purified by recrystallization. Other methods of synthesis include the reaction of 4-cyanophenol and formaldehyde, the reaction of 4-cyanophenol and formic acid, and the reaction of 4-cyanophenol and acetone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(4-cyanophenyl)-2-hydroxyacetic acid involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-cyanobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "hydrochloric acid", "sodium hydroxide", "sodium cyanide", "sodium borohydride", "acetic anhydride", "acetic acid", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Condensation of 4-cyanobenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 4-(2-oxoethyl)-4-cyanobenzene-1-carboxylic acid ethyl ester", "Step 2: Hydrolysis of the ethyl ester using hydrochloric acid to form 4-(2-oxoethyl)-4-cyanobenzoic acid", "Step 3: Conversion of the carboxylic acid to the corresponding acid chloride using thionyl chloride", "Step 4: Reaction of the acid chloride with sodium cyanide to form the corresponding nitrile", "Step 5: Reduction of the nitrile using sodium borohydride to form the corresponding amine", "Step 6: Protection of the amine using acetic anhydride to form the corresponding acetamide", "Step 7: Hydrolysis of the acetamide using sodium hydroxide to form the corresponding carboxylic acid", "Step 8: Neutralization of the carboxylic acid using sodium bicarbonate to form (2S)-2-(4-cyanophenyl)-2-hydroxyacetic acid" ] } | |
CAS RN |
1630421-15-6 |
Molecular Formula |
C9H7NO3 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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